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Compound of Interest

Compound Name: N,N-Diphenylacetamide

Cat. No.: B359580 Get Quote

Core Chemical Properties of N,N-
Diphenylacetamide
This document outlines the fundamental molecular characteristics of N,N-Diphenylacetamide,

a compound of interest in various research and development applications. The following data

provides a concise summary of its molecular formula and weight.

Quantitative Molecular Data
For researchers and professionals in drug development, precise molecular information is

critical. The table below summarizes the key quantitative data for N,N-Diphenylacetamide.

Property Value Reference

Molecular Formula C₁₄H₁₃NO [1][2][3][4][5]

Molecular Weight 211.26 g/mol [1][2][4]

Linear Formula CH₃CON(C₆H₅)₂ [2]

N,N-Diphenylacetamide, also known as N-Acetyldiphenylamine, is an amide with a distinct

chemical structure.[1] Its molecular formula, C₁₄H₁₃NO, and molecular weight of 211.26 g/mol

are foundational parameters for any experimental or theoretical work involving this compound.

[1][2][4] The compound exists as a solid at 20°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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